Cas no 1806401-64-8 (1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one)

• Product Name: 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one
• CAS No: 1806401-64-8
• MF: C₁₁H₁₂BrClO₂
• MW: 291.568781852722
• CID: 4970688
• Update Time: 2025-10-30

1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one

• Inchi： 1S/C11H12BrClO2/c1-3-15-10-5-8(4-9(12)6-10)11(13)7(2)14/h4-6,11H,3H2,1-2H3
• InChI Key： GMPBRDQQCHITIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(C)=O)Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one

Chemical Profile of 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one (CAS No. 1806401-64-8)

The compound 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one, identified by its CAS number 1806401-64-8, represents a significant molecule in the realm of pharmaceutical chemistry and synthetic organic chemistry. This tricyclic structure, featuring both bromo and chloro substituents, positions it as a versatile intermediate for the development of various bioactive molecules. Its unique structural attributes make it particularly valuable in the synthesis of potential pharmacological agents targeting neurological and inflammatory pathways.

Recent advancements in medicinal chemistry have highlighted the utility of such halogenated aromatic compounds in designing novel therapeutic entities. The presence of both bromine and chlorine atoms in 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other palladium-catalyzed transformations. These chemical handles are instrumental in constructing more complex scaffolds that mimic natural products or exhibit distinct pharmacological profiles.

In the context of drug discovery, the 3-Bromo-5-ethoxyphenyl moiety is particularly noteworthy. This aromatic ring system has been extensively explored for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammatory responses, such as cyclooxygenases (COX) and lipoxygenases (LOX). The ethoxy group at the 5-position introduces steric and electronic modifications that can fine-tune the binding affinity and selectivity of the resulting compounds.

The chloropropan-2-one portion of the molecule serves as a crucial pharmacophoric element. The ketone group provides a site for hydrogen bonding interactions with biological targets, while the chloro-substituent enhances lipophilicity and metabolic stability. Together, these structural features contribute to the compound's potential as a lead candidate for further optimization.

Current research in synthetic methodologies has demonstrated innovative approaches to accessing derivatives of 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one. For example, transition-metal-catalyzed C-H activation has enabled direct functionalization at positions previously inaccessible through traditional synthetic routes. Such methodologies not only streamline the synthesis but also expand the library of compounds that can be explored for biological activity.

Biologically, preliminary studies suggest that compounds derived from this scaffold may exhibit anti-inflammatory and analgesic properties. The bromo and chloro substituents are known to enhance binding interactions with certain protein targets, making them attractive for modulating pathways associated with pain perception and inflammation. Additionally, the structural similarity to known active pharmaceutical ingredients (APIs) underscores its relevance in drug development pipelines.

The synthesis of 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one itself is a testament to modern synthetic organic chemistry techniques. High-yielding routes have been developed that leverage efficient catalytic systems and mild reaction conditions. These advancements are critical for ensuring scalability and cost-effectiveness in pharmaceutical manufacturing processes.

Future directions in research may focus on exploring analogs of this compound that exhibit improved pharmacokinetic profiles or enhanced target specificity. Computational modeling techniques, such as molecular docking and quantum mechanical calculations, are being employed to predict binding affinities and optimize lead structures before experimental validation.

The versatility of 1-(3-Bromo-5-ethoxyphenyl)-1-chloropropan-2-one as a building block underscores its importance in medicinal chemistry. Its ability to serve as a precursor for diverse bioactive molecules positions it as a cornerstone in the quest for novel therapeutics targeting neurological disorders, inflammatory diseases, and other conditions where small-molecule intervention is desired.